Cas no 124491-43-6 (1-(2-(Ethylsulfonyl)pyrimidin-5-yl)ethanone)

• Product Name: 1-(2-(Ethylsulfonyl)pyrimidin-5-yl)ethanone
• CAS No: 124491-43-6
• MF: C₈H₁₀N₂O₃S
• MW: 214.241600513458
• CID: 4817685
• Update Time: 2025-05-24

1-(2-(Ethylsulfonyl)pyrimidin-5-yl)ethanone Chemical and Physical Properties

Names and Identifiers

• 1-(2-(Ethylsulfonyl)pyrimidin-5-yl)ethanone
• Ethanone, 1-[2-(ethylsulfonyl)-5-pyrimidinyl]-
• 1-(2-ethylsulfonylpyrimidin-5-yl)ethanone

• Inchi： 1S/C8H10N2O3S/c1-3-14(12,13)8-9-4-7(5-10-8)6(2)11/h4-5H,3H2,1-2H3
• InChI Key： SXWDEGNVFYYMFV-UHFFFAOYSA-N
• SMILES： S(C1N=CC(C(C)=O)=CN=1)(CC)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 299
• XLogP3: -0.2
• Topological Polar Surface Area: 85.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 1-(2-(Ethylsulfonyl)pyrimidin-5-yl)ethanone

1-(2-(Ethylsulfonyl)pyrimidin-5-yl)ethanone

1-(2-(Ethylsulfonyl)pyrimidin-5-yl)ethanone (CAS No. 124491-43-6) is a compound of significant interest in the field of organic chemistry and drug discovery. This compound, characterized by its unique structure, has garnered attention due to its potential applications in various chemical and biological systems. The molecule consists of a pyrimidine ring substituted with an ethylsulfonyl group at the 2-position and an ethanone group at the 5-position, making it a valuable substrate for further functionalization and exploration.

The synthesis of 1-(2-(Ethylsulfonyl)pyrimidin-5-yl)ethanone involves a series of well-established organic reactions, including nucleophilic substitution, condensation, and oxidation processes. Recent advancements in catalytic methods have enabled more efficient and selective pathways for its preparation, reducing production costs and enhancing purity. The compound's stability under various reaction conditions makes it a versatile building block for constructing complex molecular architectures.

Recent studies have highlighted the biological activity of 1-(2-(Ethylsulfonyl)pyrimidin-5-yl)ethanone in vitro. Researchers have demonstrated that this compound exhibits moderate inhibitory effects on certain enzyme targets, suggesting its potential as a lead compound in drug development. Furthermore, its ability to modulate cellular signaling pathways has been explored, providing insights into its role in disease mechanisms such as inflammation and cancer.

The structural features of 1-(2-(Ethylsulfonyl)pyrimidin-5-yl)ethanone, particularly the electron-withdrawing ethylsulfonyl group and the electron-donating ethanone moiety, contribute to its unique electronic properties. These properties make it an attractive candidate for applications in materials science, such as in the development of advanced polymers or optoelectronic devices. Ongoing research is focused on optimizing these properties to enhance performance in specific technological applications.

In terms of chemical reactivity, 1-(2-(Ethylsulfonyl)pyrimidin-5-yl)ethanone has shown promising results in various coupling reactions, including Suzuki-Miyaura and Buchwald-Hartwig couplings. These reactions enable the construction of biaryl systems with high precision, opening new avenues for drug design and material synthesis. The compound's compatibility with these reactions underscores its utility as a versatile intermediate in organic synthesis.

From an environmental perspective, the degradation pathways of 1-(2-(Ethylsulfonyl)pyrimidin-5-yl)ethanone have been studied to assess its ecological impact. Research indicates that the compound undergoes efficient biodegradation under aerobic conditions, reducing concerns about its persistence in natural ecosystems. This information is crucial for ensuring sustainable practices in its production and use.

Looking ahead, the exploration of 1-(2-(Ethylsulfonyl)pyrimidin-5-yl)ethanone continues to expand into new frontiers. Collaborative efforts between academic institutions and industry are driving innovation in its application across diverse fields. As our understanding of this compound deepens, it is anticipated that novel uses will emerge, further solidifying its importance in modern chemistry.

In conclusion, 1-(2-(Ethylsulfonyl)pyrimidin-5-yl)ethanone (CAS No. 124491-43-6) stands as a testament to the ingenuity of chemical synthesis and the boundless potential of molecular design. Its multifaceted properties and versatility position it as a key player in advancing scientific discovery and technological progress.